ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(3-cyclopentylpropanoyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H26N2O3/c1-2-20-15(19)17-11-9-16(10-12-17)14(18)8-7-13-5-3-4-6-13/h13H,2-12H2,1H3
• InChI Key: KJVVWXYFOXWENB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CCC2CCCC2
• Molecular Formula: C15H26N2O3
• Molecular Weight: 282.38 g/mol

Description

Ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate, also known as CPP-109, is a chemical compound that has been studied for its potential use as a treatment for addiction and other neurological disorders.

Mechanism of Action

Ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate works by inhibiting the enzyme responsible for breaking down cocaine and alcohol in the brain, leading to increased levels of these substances and a decrease in their rewarding effects. This mechanism of action has been shown to reduce drug-seeking behavior and relapse in animal models.
Biochemical and Physiological Effects:
ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate has been shown to reduce drug-seeking behavior and relapse in animal models, as well as reduce the rewarding effects of cocaine and alcohol. It has also been shown to have anti-depressant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate is its specificity for the enzyme responsible for breaking down cocaine and alcohol, which reduces the potential for off-target effects. However, one limitation is that its effectiveness may depend on the individual's genetic makeup, which could make it less effective for some individuals.

Future Directions

Future research could investigate the potential use of ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate in combination with other medications or therapies for addiction and other neurological disorders. Additionally, research could explore the potential use of ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate for other substances of abuse, such as opioids and nicotine. Finally, research could investigate the potential use of ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate for other neurological disorders, such as schizophrenia and bipolar disorder.

Synthesis Methods

Ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate is synthesized through a multi-step process involving the reaction of 3-cyclopentylpropanoyl chloride with piperazine in the presence of a base, followed by the addition of ethyl chloroformate. The resulting product is then purified through recrystallization.

Scientific Research Applications

Ethyl 4-(3-cyclopentylpropanoyl)-1-piperazinecarboxylate has been studied for its potential use as a treatment for addiction, particularly for cocaine and alcohol addiction. It has also been investigated for its potential use in treating other neurological disorders, such as depression, anxiety, and post-traumatic stress disorder.